4-({5-[(2,4-difluorophenoxy)methyl]-3-isoxazolyl}carbonyl)thiomorpholine

• IUPAC Name: [5-[(2,4-difluorophenoxy)methyl]-1,2-oxazol-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H14F2N2O3S/c16-10-1-2-14(12(17)7-10)21-9-11-8-13(18-22-11)15(20)19-3-5-23-6-4-19/h1-2,7-8H,3-6,9H2
• InChI Key: YMAFVYPOPLUCBD-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)C2=NOC(=C2)COC3=C(C=C(C=C3)F)F
• Molecular Formula: C15H14F2N2O3S
• Molecular Weight: 340.3 g/mol
• Solubility: 35.8 [ug/mL] (The mean of the results at pH 7.4)

Description

4-({5-[(2,4-difluorophenoxy)methyl]-3-isoxazolyl}carbonyl)thiomorpholine is a chemical compound used in scientific research for its potential therapeutic properties. This molecule belongs to the family of thiomorpholines, which are heterocyclic compounds containing a sulfur atom in a morpholine ring. The chemical structure of this compound is shown below:

Mechanism of Action

The mechanism of action of 4-({5-[(2,4-difluorophenoxy)methyl]-3-isoxazolyl}carbonyl)thiomorpholine is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It may also inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has both biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, as well as induce apoptosis in cancer cells. It may also have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({5-[(2,4-difluorophenoxy)methyl]-3-isoxazolyl}carbonyl)thiomorpholine in lab experiments is its potential as an anticancer agent. It may also have other therapeutic properties, such as anti-inflammatory and antioxidant effects. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4-({5-[(2,4-difluorophenoxy)methyl]-3-isoxazolyl}carbonyl)thiomorpholine. One area of research is to further elucidate its mechanism of action, which may lead to the development of more effective anticancer agents. Another area of research is to explore its potential as a treatment for other diseases, such as inflammatory disorders and neurodegenerative diseases. Additionally, research may focus on optimizing the synthesis of this compound for more efficient and cost-effective production.

Scientific Research Applications

4-({5-[(2,4-difluorophenoxy)methyl]-3-isoxazolyl}carbonyl)thiomorpholine has been studied for its potential therapeutic properties in various scientific research applications. One of the main areas of research is its potential as an anticancer agent. Studies have shown that this compound has cytotoxic effects on cancer cells, particularly in breast cancer and leukemia.